4-(1,3-benzodioxol-5-ylmethyl)-3-(1,3-benzodioxol-5-ylmethylidene)oxolan-2-one
Description
This compound, a lignan derivative, features a γ-butyrolactone (oxolan-2-one) core substituted with two 1,3-benzodioxole groups. One is attached as a methyl group at the 4-position, while the other is a methylidene (double-bonded) substituent at the 3-position (Fig. 1). The IUPAC name reflects its stereochemistry and substitution pattern.
Key physicochemical properties (inferred from similar structures):
- Molecular formula: C₁₉H₁₄O₆
- Molecular weight: ~338.3 g/mol
- Hydrogen bonding: 5 acceptors, 1 donor (based on benzodioxole and lactone functionalities) .
Properties
IUPAC Name |
4-(1,3-benzodioxol-5-ylmethyl)-3-(1,3-benzodioxol-5-ylmethylidene)oxolan-2-one | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H16O6/c21-20-15(6-13-2-4-17-19(8-13)26-11-24-17)14(9-22-20)5-12-1-3-16-18(7-12)25-10-23-16/h1-4,6-8,14H,5,9-11H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CMJGAYUQSLJSCR-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(C(=CC2=CC3=C(C=C2)OCO3)C(=O)O1)CC4=CC5=C(C=C4)OCO5 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H16O6 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.3 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Similar Compounds
The target compound belongs to the lignan family, characterized by a γ-butyrolactone core with aromatic substituents. Below is a comparative analysis with structurally and functionally related compounds:
Table 1: Structural and Functional Comparison
Key Structural and Functional Insights
Substituent Effects on Bioactivity: Benzodioxole vs. Methoxy Groups: The presence of 1,3-benzodioxole (methylenedioxy) groups (as in the target compound and hinokinin) enhances lipophilicity (logP ~3.5) and membrane permeability compared to methoxy-substituted analogs like matairesinol (logP ~1.8) . This correlates with improved blood-brain barrier penetration (e.g., Suchilactone’s neuroprotective role) . Methylidene vs.
Stereochemical Considerations: The (3R,4R) configuration in hinokinin and kusunokinin is critical for binding to proteins like CSF1R and AKR1B1, which drive their anticancer activity . Stereochemical data for the target compound is unavailable but likely influences its bioactivity.
Toxicity Profiles: Benzodioxole-containing lignans (e.g., hinokinin, target compound) show higher hepatotoxicity risks compared to methoxy-substituted analogs like matairesinol, likely due to cytochrome P450-mediated metabolic activation .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
